Cas no 7391-60-8 (1,3-diphenylpyrimidine-2,4,6(1H,3H,5H)-trione)

• Product Name: 1,3-diphenylpyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 7391-60-8
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 1764574
• Update Time: 2025-04-21

1,3-diphenylpyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-diphenylpyrimidine-2,4,6(1H,3H,5H)-trione
• 1,3-Diphenyl-pyrimidine-2,4,6-trione
• 2,4,6(1H,3H,5H)-pyrimidinetrione, 1,3-diphenyl-
• 1,3-Diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• Inchi： 1S/C16H12N2O3/c19-14-11-15(20)18(13-9-5-2-6-10-13)16(21)17(14)12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： FBQJKKPQBMSWEP-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(CC(N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 280.08486
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.69